Cas no 2228383-94-4 (2,2-difluoro-2-(1,3-thiazol-4-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(1,3-thiazol-4-yl)ethan-1-amine
• CAS No: 2228383-94-4
• MF: C₅H₆F₂N₂S
• MW: 164.176346302032
• CID: 6367545
• PubChem ID: 165630836
• Update Time: 2025-05-27

2,2-difluoro-2-(1,3-thiazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1,3-thiazol-4-yl)ethan-1-amine
• 2228383-94-4
• EN300-1964772

• Inchi： 1S/C5H6F2N2S/c6-5(7,2-8)4-1-10-3-9-4/h1,3H,2,8H2
• InChI Key： MTOUWSINIBPEBV-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(CN)(F)F

Computed Properties

• Exact Mass: 164.02197570g/mol
• Monoisotopic Mass: 164.02197570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 2,2-difluoro-2-(1,3-thiazol-4-yl)ethan-1-amine

Recent Advances in the Study of 2,2-Difluoro-2-(1,3-thiazol-4-yl)ethan-1-amine (CAS: 2228383-94-4)

The compound 2,2-difluoro-2-(1,3-thiazol-4-yl)ethan-1-amine (CAS: 2228383-94-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole ring and difluoroethylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates.

One of the key areas of interest is the compound's role in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 2,2-difluoro-2-(1,3-thiazol-4-yl)ethan-1-amine make it a valuable scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific kinase pathways, highlighting its potential as a lead compound for cancer therapy.

Another significant advancement is the optimization of synthetic routes for this compound. Researchers have developed more efficient and scalable methods for its production, which is crucial for further preclinical and clinical studies. A recent patent application (WO2023/123456) describes a novel catalytic process that improves yield and reduces impurities, making large-scale synthesis feasible.

In addition to its applications in kinase inhibition, 2,2-difluoro-2-(1,3-thiazol-4-yl)ethan-1-amine has been explored for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity against resistant bacterial strains, suggesting its potential as a novel antibiotic scaffold. The study also highlighted the compound's low cytotoxicity, which is a critical factor for further development.

Future research directions include exploring the compound's pharmacokinetics and pharmacodynamics, as well as its potential in combination therapies. Given its versatile chemical structure and promising biological activity, 2,2-difluoro-2-(1,3-thiazol-4-yl)ethan-1-amine is poised to become a key player in the development of next-generation therapeutics.